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Compound of Interest

Compound Name: Garcinoic acid

Cat. No.: B10819081 Get Quote

Garcinoic Acid: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

garcinoic acid, a significant bioactive compound. The information is curated for researchers,

scientists, and professionals in the field of drug development. This document summarizes key

quantitative data, outlines detailed experimental protocols, and provides visual representations

of relevant biological pathways and experimental workflows.

Physical and Chemical Properties
Garcinoic acid, a derivative of vitamin E, is a naturally occurring compound that has garnered

interest for its potential therapeutic applications.[1] A summary of its key physical and chemical

properties is presented below.
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Property Value Source

Molecular Formula C27H38O4 [2]

Molecular Weight 426.6 g/mol

IUPAC Name

(2E,6E,10E)-13-[(2R)-6-

hydroxy-2,8-dimethyl-3,4-

dihydrochromen-2-yl]-2,6,10-

trimethyltrideca-2,6,10-trienoic

acid

[2]

Synonyms
δ-Garcinoic Acid, δ-trans-

Tocotrienoloic Acid

CAS Number 91893-83-3 [1]

Appearance A film; Yellow-green oil [1][3]

Solubility

DMF: 30 mg/ml; DMSO: 30

mg/ml; Ethanol: 30 mg/ml;

DMSO:PBS (pH 7.2) (1:3):

0.25 mg/ml

[1][4]

Boiling Point 602.6±55.0 °C at 760 mmHg [5]

Flash Point 195.8±25.0 °C [5]

LogP 8.34 [5]

Stability
Stable for at least one year

when stored at -20°C.
[1][4]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of garcinoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (400 MHz, CDCl₃): δ 1.27 (3H, s), 1.53–1.61 (1H, m), 1.63 (6H, m), 1.75–1.79 (2H,

m), 1.84 (3H, s), 1.99–2.01 (2H, m), 2.06–2.13 (9H, m), 2.20 (3H, s), 2.29–2.30 (2H, m), 2.70
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(2H, t, J = 6.49 Hz), 5.13–5.14 (2H, m), 6.41 (1H, d, J = 2.51 Hz), 6.50 (1H, d, J =2.52 Hz),

6.88–6.92 (1H, m).[3][6]

¹³C NMR (100.6 MHz, CDCl₃): δ 12.0, 15.8, 15.9, 16.0, 22.1, 22.4, 24.0, 26.4, 27.5, 31.3,

38.0, 39.5, 42.0, 77.3, 112.6, 115.7, 121.2, 124.4, 125.1, 126.9, 127.3, 133.7, 134.8, 145.0,

145.9, 147.7, 173.3.[3][6]

Experimental Protocols
Isolation of Garcinoic Acid from Garcinia kola Seeds
The following protocol outlines the optimized procedure for the extraction and purification of

garcinoic acid from the seeds of Garcinia kola.[3][6]

Materials and Equipment:

Finely ground seeds of Garcinia kola

Methanol (MeOH)

Dichloromethane (CH₂Cl₂)

Silica gel for flash chromatography

Rotary evaporator

Stirring apparatus

Filtration apparatus (vacuum)

Procedure:

Suspend 1.2 kg of finely ground Garcinia kola seeds in 1.2 L of methanol.

Stir the suspension at 25 °C for 6.5 hours.

Filter the suspension under vacuum to separate the solid residue from the methanol extract.
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Resuspend the solid residue in 1.2 L of fresh methanol and stir at 25 °C for an additional

17.5 hours.

Filter the suspension again under vacuum and combine the methanol extracts.

Concentrate the combined methanol extracts to yield a crude brownish oil (approximately 56

g).

Purify the crude oil using silica gel flash chromatography.

Elute the column with a gradient of dichloromethane to a 90:10 mixture of dichloromethane

and methanol.

Collect the fractions containing garcinoic acid and concentrate them to yield approximately

9.4 g of ≥95% pure garcinoic acid as a yellow-green oil.

General Protocol for NMR Analysis
Sample Preparation:

Dissolve approximately 10 mg of the purified garcinoic acid in a suitable deuterated solvent,

such as chloroform-d (CDCl₃).

Transfer the solution to an NMR tube.

Data Acquisition:

Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher NMR spectrometer.

Utilize standard pulse programs for data acquisition.

For more detailed structural elucidation, 2D NMR experiments such as COSY, HMQC, and

HMBC can be performed.

Biological Activity and Signaling Pathways
Garcinoic acid has been identified as a selective and efficient agonist of the Pregnane X

Receptor (PXR), a key regulator of xenobiotic and drug metabolism genes.[3][6][7] Its

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b10819081?utm_src=pdf-body
https://www.benchchem.com/product/b10819081?utm_src=pdf-body
https://www.benchchem.com/product/b10819081?utm_src=pdf-body
https://www.benchchem.com/product/b10819081?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7901650/
https://pubs.acs.org/doi/10.1021/acs.jmedchem.0c00012
https://chemrxiv.org/engage/chemrxiv/article-details/60c746ca4c891922abad2bce
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10819081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


activation of PXR leads to the upregulation of genes such as cytochrome P450 3A4 (CYP3A4)

and multidrug resistance protein 1 (MDR1).[3] Additionally, garcinoic acid has demonstrated

anti-inflammatory properties by inhibiting microsomal prostaglandin E2 synthase-1 (mPGES-1)

activity and has shown higher antioxidant activity compared to (±)-α-tocopherol in cell-free

assays.[1][4]
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Caption: Garcinoic Acid Activation of the PXR Signaling Pathway.

Experimental Workflow Visualization
The following diagram illustrates the workflow for the isolation and purification of garcinoic
acid.
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Caption: Workflow for Isolation and Purification of Garcinoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b10819081?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/28122/garcinoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Garcinoic-acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC7901650/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7901650/
https://www.glpbio.com/sp/garcinoic-acid.html
https://www.invivochem.com/garcinoic-acid.html
https://pubs.acs.org/doi/10.1021/acs.jmedchem.0c00012
https://chemrxiv.org/engage/chemrxiv/article-details/60c746ca4c891922abad2bce
https://www.benchchem.com/product/b10819081#physical-and-chemical-properties-of-garcinoic-acid
https://www.benchchem.com/product/b10819081#physical-and-chemical-properties-of-garcinoic-acid
https://www.benchchem.com/product/b10819081#physical-and-chemical-properties-of-garcinoic-acid
https://www.benchchem.com/product/b10819081#physical-and-chemical-properties-of-garcinoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10819081?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10819081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10819081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

